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Compound of Interest

Compound Name: Graveobioside A

Cat. No.: B2433193

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of Graveobioside A, a naturally occurring
flavonoid glycoside. It covers its chemical structure, physicochemical properties, and
established protocols for its preparation, alongside a discussion of its potential biological
context based on the broader class of flavonoids.

Chemical Identity and Structure

Graveobioside A is classified as an anthoxanthin glycoside and, more specifically, a flavonoid-
3-O-glycoside.[1][2][3] Its chemical structure consists of a luteolin aglycone attached to a
disaccharide moiety. The systematic IUPAC name for Graveobioside A is 7-
[(2S,3R,4S,5S,6R)-3-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-ylJoxy-4,5-
dihydroxy-6-(hydroxymethyl)oxan-2-ylJoxy-2-(3,4-dihydroxyphenyl)-5-hydroxychromen-4-one.
[4] It has been identified in plants such as Capsicum annuum and Centaurea cyanus.[4]

The structural classification of Graveobioside A is detailed in the diagram below.
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Figure 1: Hierarchical classification of Graveobioside A.

Physicochemical Properties

The key chemical and physical properties of Graveobioside A are summarized below. This
data is essential for experimental design, including dosage calculations and formulation

development.

Table 1: Chemical Identifiers and Properties
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Property Value Source
Molecular Formula C26H28015 [1114]
Molecular Weight 580.49 g/mol [1][5]

Monoisotopic MW

580.142820226 Da

[2]

CAS Number

506410-53-3

[1]14]

Appearance

Solid, Off-white to light yellow

[1]
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Solubility and Stock Solution Preparation

Proper dissolution is critical for the bioactivity and reliability of experimental results.

Graveobioside A is soluble in Dimethyl sulfoxide (DMSO).[5]

Table 2: In Vitro Solubility and Stock Solution Preparation
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. Mass (for 1 Mass (for 5 Mass (for 10

Solvent Concentration
mL) mL) mL)

DMSO 1mM 1.7227 mg 8.6134 mg 17.2268 mg
5 mM 0.3445 mg 1.7227 mg 3.4454 mg
10 mM 0.1723 mg 0.8613 mg 1.7227 mg
100 mg/mL
(172.27 mM)

Data derived
from
MedChemExpres
s and GlpBio.[1]
[5] It is noted that
for high
concentrations in
DMSO,
ultrasonic
assistance may
be needed.[1]
Use of newly
opened,
hygroscopic
DMSO is
recommended
for optimal
solubility.[1]

Storage Recommendations:
¢ In solvent: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

o Solid form: Store at 4°C, protected from light.[1] To prevent degradation from repeated
freeze-thaw cycles, it is advised to aliquot the stock solution after preparation.[1]

Experimental Protocols: In Vivo Formulations
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For in vivo studies, specific solvent systems are required to ensure bioavailability and subject
safety. The following protocols yield a clear solution with a solubility of at least 2.5 mg/mL (4.31
mM).[1]

Protocol 1: PEG300, Tween-80, Saline Formulation

e Add each solvent sequentially: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.
[1]

» To prepare a 1 mL working solution as an example:

o

Start with 100 pL of a 25.0 mg/mL DMSO stock solution.

[¢]

Add 400 pL of PEG300 and mix thoroughly.

[e]

Add 50 pL of Tween-80 and mix again.
o Add 450 pL of Saline to reach the final volume of 1 mL.[1]
Protocol 2: SBE-B3-CD Formulation

o Prepare the vehicle by adding solvents sequentially: 10% DMSO and 90% (20% SBE-3-CD
in Saline).[1]

Protocol 3: Corn Oil Formulation
o Prepare the vehicle by adding solvents sequentially: 10% DMSO and 90% Corn Oil.[1]

For all in vivo preparations, it is recommended to prepare the working solution fresh on the day
of use.[1] If precipitation occurs during preparation, gentle heating and/or sonication can be
used to aid dissolution.[1]
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4 Workflow: In Vivo Solution (Protocol 1) N
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Figure 2: Example workflow for preparing an in vivo solution.

Biological Activity and Signaling Pathways

While specific signaling pathways for Graveobioside A are not extensively documented, its

classification as a flavonoid provides a basis for predicting its biological activities. Flavonoids

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://www.benchchem.com/product/b2433193?utm_src=pdf-body-img
https://www.benchchem.com/product/b2433193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2433193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

are a well-studied class of plant secondary metabolites known to modulate numerous cell
signaling pathways.[6][7]

Research on various flavonoids has demonstrated their ability to affect key proteins involved in
cell cycle regulation and apoptosis in cancer cells.[6] Furthermore, flavonoids can influence
major cell survival signaling pathways, including:

e Phosphoinositide 3-kinase (PI3K)/Akt/protein kinase B (PKB)
e Mitogen-activated protein kinase (MAPK)
» Protein kinase C (PKC)[7]

The modulatory actions of flavonoids on these pathways can alter the phosphorylation state of
target molecules and affect gene expression, contributing to their neuroprotective,
cardioprotective, and anti-inflammatory effects.[7] A generalized model of flavonoid interaction
with these pathways is depicted below.
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Flavonoids
(e.g., Graveobioside A)

modulates modulates modulates ects affects

Cell Survival Pathways Cell Cycle & Apoptosis
\ 4 A/ \ 4
PI3K/Akt Pathway MAPK Pathway PKC Pathway CDK4, CDK6 Cyclin D1, Cyclin B1 Apoptotic Proteins
~ Modulation of Cellular Functions o
i@ (e.g., Anti-inflammatory, Chemopreventive i

Click to download full resolution via product page

Figure 3: Potential signaling pathways modulated by flavonoids.
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Further research is necessary to elucidate the specific molecular targets and signaling
cascades directly modulated by Graveobioside A. The information presented here serves as a
foundational guide for professionals engaged in natural product research and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b2433193?utm_src=pdf-body
https://www.benchchem.com/product/b2433193?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/graveobioside-a.html
https://foodb.ca/compounds/FDB017829
https://hmdb.ca/metabolites/HMDB0038469
https://hmdb.ca/metabolites/HMDB0038469
https://pubchem.ncbi.nlm.nih.gov/compound/Graveobioside-A
https://pubchem.ncbi.nlm.nih.gov/compound/Graveobioside-A
https://www.glpbio.com/gc38395.html
https://pubmed.ncbi.nlm.nih.gov/25588108/
https://pubmed.ncbi.nlm.nih.gov/25588108/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4026439/
https://www.benchchem.com/product/b2433193#what-is-the-chemical-structure-of-graveobioside-a
https://www.benchchem.com/product/b2433193#what-is-the-chemical-structure-of-graveobioside-a
https://www.benchchem.com/product/b2433193#what-is-the-chemical-structure-of-graveobioside-a
https://www.benchchem.com/product/b2433193#what-is-the-chemical-structure-of-graveobioside-a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2433193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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